Carbamic acid, (2-oxo-1-phenylethyl)-, 1,1-dimethylethyl ester
Overview
Description
“Carbamic acid, (2-oxo-1-phenylethyl)-, 1,1-dimethylethyl ester” is a chemical compound with the molecular formula C23H30N2O3 . It is also known by its CAS number 871700-12-8 .
Molecular Structure Analysis
The molecular structure of this compound consists of 23 carbon atoms, 30 hydrogen atoms, 2 nitrogen atoms, and 3 oxygen atoms . The molecular weight is 382.5 .Physical and Chemical Properties Analysis
The predicted boiling point of this compound is 538.4±50.0 °C, and its predicted density is 1.112±0.06 g/cm3 . The predicted pKa is 13.55±0.70 .Scientific Research Applications
1. Synthesis of Chiral Intermediates for Drug Development
Carbamic acid derivatives, including (2-oxo-1-phenylethyl)-, 1,1-dimethylethyl ester, have been explored for their applications in synthesizing chiral intermediates for various drugs. The chiral intermediate (1S,2R)-[3-chloro-2-hydroxy-1-(phenylmethyl)propyl]carbamic acid, 1,1-dimethylethyl ester, is prepared from this carbamic acid derivative and has been used in the total synthesis of HIV protease inhibitors like Atazanavir and BMS-186318 (Patel, Chu, & Mueller, 2003); (Patel et al., 1997).
2. Use in Pharmacological Research
Research has demonstrated the importance of certain carbamic acid derivatives in pharmacology. For instance, a variety of alkyl, aryl, dialkyl, and aryl-alkyl carbamic esters have been examined for their physostigmine-like action, demonstrating their potential applications in pharmaceutical studies (Aeschlimann & Reinert, 1931).
3. Biocatalytic Synthesis for Antiviral and Antihypertensive Drugs
Carbamic acid derivatives have been used in biocatalytic processes for synthesizing chiral intermediates for antiviral and antihypertensive drugs. This process involves microbial cultures and has shown significant efficiency and selectivity, indicating its potential in the large-scale production of pharmaceuticals (Patel, 1999).
4. Development of Inhibitors for Therapeutic Applications
The N-(2-Oxo-3-oxetanyl)carbamic acid esters, similar in structure to the compound , have been identified as noncompetitive inhibitors of N-acylethanolamine acid amidase (NAAA), with potential therapeutic applications in treating pain and inflammation. This highlights the significance of carbamic acid esters in developing novel inhibitors for various biological targets (Ponzano et al., 2014).
5. Chemical Synthesis Processes
Carbamic acid derivatives are also valuable in developing new chemical synthesis processes. For instance, they have been used in the synthesis of Tolylenediisocyanate without the use of phosgene, showcasing their utility in creating safer and more environmentally friendly chemical processes (Aso & Baba, 2003).
Properties
IUPAC Name |
tert-butyl N-(2-oxo-1-phenylethyl)carbamate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3/c1-13(2,3)17-12(16)14-11(9-15)10-7-5-4-6-8-10/h4-9,11H,1-3H3,(H,14,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEVGKAAGTGDOGA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(C=O)C1=CC=CC=C1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70451782 | |
Record name | Carbamic acid, (2-oxo-1-phenylethyl)-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70451782 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
140196-38-9 | |
Record name | Carbamic acid, (2-oxo-1-phenylethyl)-, 1,1-dimethylethyl ester | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70451782 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.